Cobalt;samarium
Description
Samarium-Cobalt (SmCo) is a type of rare-earth magnet that is a strong permanent magnet made of two basic elements: samarium and cobalt . They were developed in the early 1960s and are generally ranked similarly in strength to neodymium magnets . They have higher temperature ratings and higher coercivity . Samarium-Cobalt magnets are extremely resistant to demagnetization and have good temperature stability . They are expensive and subject to price fluctuations .
Synthesis Analysis
Samarium-Cobalt magnets are typically manufactured through a powder metallurgy process, which involves milling the constituent elements into a fine powder, pressing the powder into the desired shape, and then sintering the compact at high temperatures to create a solid magnet . The final step involves magnetizing the material using a powerful magnetic field . A specifically developed novel samarium cobaltate/silicon carbide composite has been tested for dry reforming of methane into syngas (DRM) .
Molecular Structure Analysis
The atomic structure of the single phases present in Samarium-Cobalt has been revealed using ultra-high-resolution experimental and theoretical methods . The iron content controls the formation of a diamond-shaped cellular structure that dominates the density and strength of the domain wall pinning sites .
Chemical Reactions Analysis
Samarium-Cobalt has been used as a high-performance carbon-resistant catalyst for dry reforming of methane into syngas (DRM) . During the test, the yields of hydrogen and carbon monoxide reached 92 and 91 mol %, respectively, at 900°C .
Physical And Chemical Properties Analysis
Samarium-Cobalt magnets have a unique combination of high magnetic strength and excellent temperature stability . They have good corrosion resistance and typically do not require additional surface coatings for protection . They have a high coercivity, which means they are less susceptible to demagnetization from external magnetic fields or temperature changes .
Safety And Hazards
Samarium-Cobalt is considered hazardous by the 2012 OSHA Hazard Communication Standard . It may cause an allergic skin reaction, allergy or asthma symptoms or breathing difficulties if inhaled . It may also cause cancer by inhalation . It is advised to use personal protective equipment and avoid breathing dust/fume/gas/mist/vapors/spray .
Future Directions
Scientists have discovered a potential tool to enhance magnetization and magnetic anisotropy, making it possible to improve the performance of samarium-cobalt magnets . The research findings will help scientists sort out the parameters of magnetism in rare-earth materials, and help speed discovery of potentially useful magnets in the future .
properties
IUPAC Name |
cobalt;samarium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/7Co.2Sm |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOMMEFOCIKLJGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Sm].[Sm] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Co7Sm2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00153848 |
Source
|
| Record name | Cobalt, compound with samarium (7:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00153848 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
713.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cobalt;samarium | |
CAS RN |
12305-84-9 |
Source
|
| Record name | Cobalt, compound with samarium (7:2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012305849 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cobalt, compound with samarium (7:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00153848 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cobalt, compound with samarium (7:2) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.327 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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